Cas no 35181-66-9 (Benzenethiol, 4-(phenylsulfonyl)-)

• Product Name: Benzenethiol, 4-(phenylsulfonyl)-
• CAS No: 35181-66-9
• MF: C₁₂H₁₀O₂S₂
• MW: 250.336600780487
• CID: 1468586
• Update Time: 2024-08-24

Benzenethiol, 4-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 4-(phenylsulfonyl)-

• Inchi： 1S/C12H10O2S2/c13-16(14,11-4-2-1-3-5-11)12-8-6-10(15)7-9-12/h1-9,15H
• InChI Key： PVDXGXYFQAGKPL-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(S(C2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 250.0123

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• Boiling Point: 428.9±28.0 °C(Predicted)
• PSA: 34.14
• pka: 4.83±0.10(Predicted)